Cas no 68113-62-2 (5,6-Undecanedione)
5,6-Undecanedione structure
Product Name:5,6-Undecanedione
CAS No:68113-62-2
MF:C11H20O2
MW:184.275303840637
CID:393689
PubChem ID:13028095
Update Time:2025-04-19
5,6-Undecanedione Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Undecanedione
- undecane-5,6-dione
- SCHEMBL534936
- DTXSID10515630
- 68113-62-2
-
- Inchi: 1S/C11H20O2/c1-3-5-7-9-11(13)10(12)8-6-4-2/h3-9H2,1-2H3
- InChI Key: ZTCSLVLUCAALRE-UHFFFAOYSA-N
- SMILES: O=C(C(CCCC)=O)CCCCC
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
5,6-Undecanedione Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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